N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide

• Molecular Formula: C22H23F3N2O3S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N,N-diethyl-2-[3-[[4-(trifluoromethyl)phenyl]methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C22H23F3N2O3S/c1-3-26(4-2)21(28)14-27-13-20(18-7-5-6-8-19(18)27)31(29,30)15-16-9-11-17(12-10-16)22(23,24)25/h5-13H,3-4,14-15H2,1-2H3
• InChI Key: BDRMNMKUNPWFLH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F

Description

N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide is a complex organic compound known for its unique chemical structure and properties. This compound features an indole core, a sulfonyl group, and a trifluoromethylbenzyl moiety, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide typically involves multiple steps, starting with the preparation of the indole core The indole is then functionalized with a sulfonyl group and a trifluoromethylbenzyl moietyCommon reagents used in these reactions include trifluoromethylbenzyl chloride, sulfonyl chlorides, and diethylamine, under conditions such as reflux in organic solvents like dichloromethane or toluene .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control is common to optimize reaction conditions and minimize human error.

Chemical Reactions Analysis

Types of Reactions

N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group or the benzyl position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like sodium methoxide or potassium cyanide in polar aprotic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances its lipophilicity, allowing it to easily cross cell membranes. Once inside the cell, it can interact with proteins and enzymes, potentially inhibiting their activity or altering their function. The sulfonyl group may also play a role in its binding affinity to certain targets .

Comparison with Similar Compounds

Similar Compounds

• N,N-diethyl-2-(trifluoromethyl)benzamide
• N,N-diethyl-2-(4-methylbenzyl)sulfonamide
• N,N-diethyl-2-(3-(benzyl)sulfonyl)-1H-indol-1-yl)acetamide

Uniqueness

N,N-diethyl-2-(3-((4-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide is unique due to the presence of both the trifluoromethyl and sulfonyl groups, which confer distinct chemical and biological properties. These groups enhance its stability, lipophilicity, and potential interactions with biological targets, making it a valuable compound for research and development .